methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-(4-methylphenyl)sulfonylacetyl]amino]benzoate
• InChI: InChI=1S/C17H17NO5S/c1-12-3-9-15(10-4-12)24(21,22)11-16(19)18-14-7-5-13(6-8-14)17(20)23-2/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key: KQQMSJGXVQLBMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H17NO5S
• DSSTOX Substance ID: DTXSID601186186
• Molecular Weight: 347.4 g/mol
• CAS RN: 830338-72-2

Description

Methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate is a chemical compound that is widely used in scientific research due to its unique properties. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins in the body, which can have various physiological effects.
Biochemical and Physiological Effects:
Methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins in the body, which can lead to changes in cell signaling, gene expression, and metabolism. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

Methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate has various advantages and limitations for lab experiments. One advantage is that it is readily available and relatively easy to synthesize. It is also stable under various conditions and can be stored for long periods of time. However, one limitation is that it can be toxic at high concentrations and can interfere with certain biological processes.

Future Directions

There are various potential future directions for the study of methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate. One direction is to further explore its mechanism of action and its potential use as a therapeutic agent. Another direction is to study its effects on various biological processes and its potential use in drug development. Additionally, it may be useful to explore its potential as a tool for studying the activity of certain enzymes and proteins in the body.

Synthesis Methods

Methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate is synthesized using a specific method that involves the reaction of 4-aminobenzoic acid with 4-methylbenzenesulfonyl chloride and acetic anhydride. The resulting product is then purified using various methods such as recrystallization and column chromatography.

Scientific Research Applications

Methyl 4-({[(4-methylphenyl)sulfonyl]acetyl}amino)benzoate has various scientific research applications due to its unique properties. It is commonly used as a reagent in organic synthesis and as a building block in the synthesis of other compounds. It is also used in the development of new drugs and in the study of various biological processes.